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Compound of Interest

Compound Name: Dihydroprehelminthosporol

Cat. No.: B1163470

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the spectroscopic data for the natural
product Dihydroprehelminthosporol, a sesquiterpenoid metabolite isolated from the fungus
Helminthosporium sativum (also known as Bipolaris sorokiniana). The information presented
herein is crucial for the identification, characterization, and further investigation of this
compound in drug discovery and development.

Mass Spectrometry (MS) Data

High-resolution mass spectrometry is a fundamental technique for determining the elemental
composition and molecular weight of a compound. The data for Dihydroprehelminthosporol
is summarized below.

lon Calculated m/z Found ml/z Molecular Formula
[M+H]* 253.1804 253.1801 C15H2503
[M+Na]* 275.1623 275.1620 C1sH24NaOs

Nuclear Magnetic Resonance (NMR) Spectroscopy
Data
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NMR spectroscopy provides detailed information about the carbon-hydrogen framework of a

molecule. The *H and 13C NMR data for Dihydroprehelminthosporol, crucial for its structural

elucidation, are presented below.

‘H NMR Data (500 MHz, CDCIs)

Chemical Shift ()

Multiplicity Integration Assignment

pPpm

4.18 d, J=8.5 Hz 1H H-9
3.65 m 1H H-2
2.34 m 1H H-1
2.05 m 1H H-7
1.85 m 1H H-6a
1.70 S 3H H-14
1.65 m 1H H-5
1.58 m 2H H-8
1.45 m 1H H-6b
1.25 S 3H H-15
0.95 d, J=6.5 Hz 3H H-12
0.93 d, J=6.5 Hz 3H H-13

13C NMR Data (125 MHz, CDCIs)
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Chemical Shift (8) ppm Carbon Type Assighment
1394 C C-10
125.8 C C-11
102.1 CH C-9
78.5 CH C-2
54.3 CH C-1
49.8 C C-4
41.2 CH C-5
38.7 CH C-7
345 CH: C-8
28.9 CH: C-6
234 CHs C-15
22.8 CHs C-14
21.9 CHs C-12
21.7 CHs C-13

Experimental Protocols

The data presented in this guide were obtained following established experimental procedures
for the isolation and characterization of natural products.

Isolation of Dihydroprehelminthosporol

Dihydroprehelminthosporol was first isolated from the culture filtrate of Helminthosporium
sativum. The general workflow for isolation is as follows:
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Fungal Culture and Extraction

Culture of Helminthosporium sativum

Filtration to separate mycelium and filtrate

Solvent Extraction of the filtrate (e.g., with ethyl acetate)

Evaporation

Chromatographic Purification

Crude Extract

Silica Gel Column Chromatography

Further purification by HPLC

Pure Dihydroprehelminthosporol
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Mass Spectrometry

Provides Molecular Formula (C15H2403)

13C NMR

Dihydroprehelminthosporol Structure

2D NMR (COSY) 2D NMR (HMBC)

vironments Establishes H-H correlations Establishes long-range C-H correlations

Click to download full resolution via product page

« To cite this document: BenchChem. [Spectroscopic Profile of Dihydroprehelminthosporol: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1163470#spectroscopic-data-nmr-ms-for-

dihydroprehelminthosporol-structure]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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